![molecular formula C16H14BrFN2OS B5188717 4-(4-fluorophenyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide](/img/structure/B5188717.png)
4-(4-fluorophenyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-fluorophenyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide, also known as FMT, is a chemical compound that has gained significant interest in the scientific research community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 4-(4-fluorophenyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide is not fully understood. However, it is believed to act as a monoamine oxidase inhibitor (MAOI) and may also modulate the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This compound has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of monoamine oxidase, an enzyme that breaks down neurotransmitters in the brain. This compound has also been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of 4-(4-fluorophenyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide is that it is relatively easy to synthesize and can be obtained in large quantities. This compound has also been shown to have low toxicity in animal studies. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo. In addition, this compound may have off-target effects that need to be carefully evaluated.
Future Directions
There are several future directions for research on 4-(4-fluorophenyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide. One direction is to further investigate its potential applications in medicinal chemistry, neuroscience, and cancer research. Another direction is to elucidate its mechanism of action and identify its molecular targets. Additionally, studies on the pharmacokinetics and pharmacodynamics of this compound in animal models and humans are needed to evaluate its safety and efficacy. Finally, the development of new derivatives of this compound with improved properties and selectivity is an area of active research.
Synthesis Methods
The synthesis of 4-(4-fluorophenyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide involves the reaction of 4-fluoroaniline and 3-methoxybenzaldehyde in the presence of thiosemicarbazide and acetic acid. The resulting product is then treated with hydrobromic acid to obtain this compound hydrobromide. The synthesis process is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
4-(4-fluorophenyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and depression. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders. In cancer research, this compound has been studied for its potential anticancer activity.
Properties
IUPAC Name |
4-(4-fluorophenyl)-N-(3-methoxyphenyl)-1,3-thiazol-2-amine;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2OS.BrH/c1-20-14-4-2-3-13(9-14)18-16-19-15(10-21-16)11-5-7-12(17)8-6-11;/h2-10H,1H3,(H,18,19);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBGHFDGKPMPBTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC2=NC(=CS2)C3=CC=C(C=C3)F.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.